Cas no 1261458-99-4 (3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261458-99-4
• MF: C₁₂H₇F₄NO₂
• MW: 273.1830971241
• CID: 4920824
• Update Time: 2025-10-28

3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine
• 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO2/c13-10-5-8(18)6-17-11(10)7-2-1-3-9(4-7)19-12(14,15)16/h1-6,18H
• InChI Key： YHZJMLJZIJDPKJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=CC=C(C=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261458-99-4)

The compound 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261458-99-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro and hydroxy substitution on the pyridine ring, along with a trifluoromethoxyphenyl moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to the pyridine core can lead to significant improvements in efficacy. Its CAS No. 1261458-99-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine is its versatility in synthetic applications. The presence of both hydroxy and fluoro groups allows for further functionalization, enabling researchers to explore diverse chemical spaces. This adaptability is particularly valuable in the development of small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From an industrial perspective, the compound's trifluoromethoxy group contributes to its lipophilicity, a critical factor in optimizing drug delivery systems. This property is often discussed in forums and publications focusing on ADME (absorption, distribution, metabolism, and excretion) profiling. As the pharmaceutical industry shifts toward precision medicine, compounds like CAS No. 1261458-99-4 are gaining attention for their potential to address unmet medical needs.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated compounds, 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with the global push for sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, 3-Fluoro-5-hydroxy-2-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261458-99-4) represents a cutting-edge example of how fluorinated pyridines can bridge the gap between academic research and industrial applications. Its multifaceted properties make it a subject of ongoing exploration in drug development, agrochemical innovation, and material science, ensuring its place in the forefront of modern chemistry.